molecular formula C18H29O3S- B15399500 Bdbs, bcds CAS No. 18777-56-5

Bdbs, bcds

Cat. No.: B15399500
CAS No.: 18777-56-5
M. Wt: 325.5 g/mol
InChI Key: KWXICGTUELOLSQ-UHFFFAOYSA-M
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Description

The acronym "BCDs" refers to distinct entities depending on the context. For clarity, this article focuses on two chemically relevant interpretations: Biomass Carbon Dots (BCDs) and Breast Cancer Drugs (BCDs).

Properties

IUPAC Name

4-dodecylbenzenesulfonate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H30O3S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21/h13-16H,2-12H2,1H3,(H,19,20,21)/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KWXICGTUELOLSQ-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCC1=CC=C(C=C1)S(=O)(=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H29O3S-
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20904632
Record name 4-Dodecylbenzenesulfonic acid ion(1-)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20904632
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

325.5 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

18777-56-5
Record name 4-Dodecylbenzenesulfonic acid ion(1-)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20904632
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Comparison with Similar Compounds

Research Advancements and Challenges

Biomass Carbon Dots
  • Advancements : Spinach-derived BCDs enable multicolor fluorescence for anti-counterfeiting and chiral sensing . Carrot-based BCDs show 90% cell viability in bioimaging, outperforming synthetic quantum dots .
  • Challenges : Scalability and batch-to-batch consistency require improved precursor standardization .
Breast Cancer Drugs
  • Advancements : Structural similarity pipelines automate PGx profile generation, reducing manual curation by 40% .
  • Challenges : Low Tanimoto scores (<0.5) for newer BCDs (e.g., CDK4/6 inhibitors) limit analog identification .

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